Cas no 2138518-01-9 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-3,3-difluoropropyl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-3,3-difluoropropyl)-, ethyl ester
• CAS No: 2138518-01-9
• MF: C₈H₁₂F₂N₄O₂
• MW: 234.203288078308
• CID: 5301475
• Update Time: 2025-07-22

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-3,3-difluoropropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1-amino-3,3-difluoropropyl)-1H-1,2,3-triazole-4-carboxylate
• ethyl 5-(1-amino-3,3-difluoropropyl)-2H-triazole-4-carboxylate
• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-3,3-difluoropropyl)-, ethyl ester

• Inchi： 1S/C8H12F2N4O2/c1-2-16-8(15)7-6(12-14-13-7)4(11)3-5(9)10/h4-5H,2-3,11H2,1H3,(H,12,13,14)
• InChI Key： UJWCLLSPZCHCRJ-UHFFFAOYSA-N
• SMILES： FC(CC(C1C(C(=O)OCC)=NNN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• XLogP3: 0.3
• Topological Polar Surface Area: 93.9

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-3,3-difluoropropyl)-, ethyl ester

Comprehensive Overview of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-3,3-difluoropropyl)-, ethyl ester (CAS No. 2138518-01-9)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-3,3-difluoropropyl)-, ethyl ester (CAS No. 2138518-01-9) is a highly specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the ethyl ester moiety and the difluoropropyl group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and medicinal chemistry, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in heterocyclic chemistry. The 1,2,3-triazole core is known for its stability and ability to participate in click chemistry reactions, making it a cornerstone in modern organic synthesis. The presence of the amino and difluoropropyl groups in this compound further enhances its reactivity, enabling the creation of novel derivatives with tailored properties. This aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for specific biological targets.

From a synthetic chemistry perspective, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-3,3-difluoropropyl)-, ethyl ester offers a robust platform for structure-activity relationship (SAR) studies. Its ethyl ester functionality allows for easy derivatization, while the difluoropropyl group introduces steric and electronic effects that can modulate binding affinity. These characteristics are particularly relevant in the context of protease inhibition and receptor modulation, which are hot topics in biochemical research.

The compound's CAS No. 2138518-01-9 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening and lead optimization. Its potential role in addressing antibiotic resistance and infectious diseases has also garnered attention, as triazole derivatives are known for their antifungal and antiviral properties. This ties into broader discussions about emerging pathogens and the need for innovative therapeutic agents.

In the field of agrochemicals, 1H-1,2,3-Triazole-5-carboxylic acid derivatives are explored for their pesticidal and herbicidal activities. The difluoropropyl moiety, in particular, is associated with improved bioavailability and metabolic stability, which are critical factors in crop protection. This resonates with current debates on sustainable agriculture and the development of eco-friendly alternatives to conventional pesticides.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, ensuring its purity and consistency for research purposes. The growing integration of machine learning in chemical informatics has further accelerated the study of triazole scaffolds, enabling predictive modeling of their physicochemical properties and biological activities.

In summary, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-3,3-difluoropropyl)-, ethyl ester (CAS No. 2138518-01-9) represents a promising candidate for multidisciplinary research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a focal point for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.